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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive literature review of 2-Hydroxy-2-(p-
tolyl)propanoic acid, a chiral α-hydroxy acid with potential applications in organic synthesis

and drug discovery. The document summarizes its chemical and physical properties, predicted

spectroscopic data, and a generalized experimental protocol for its synthesis. Due to a notable

lack of specific experimental data in the public domain, this guide also highlights areas where

further research is required to fully elucidate the compound's characteristics and potential

biological activities.

Chemical Identity and Properties
2-Hydroxy-2-(p-tolyl)propanoic acid, a derivative of propanoic acid, is characterized by the

presence of a hydroxyl group and a p-tolyl group on its α-carbon. This substitution creates a

chiral center, rendering the molecule optically active. Its versatile structure, containing a

carboxylic acid, a tertiary alcohol, and an aromatic ring, makes it a valuable building block in

synthetic chemistry.

Table 1: Physicochemical Properties of 2-Hydroxy-2-(p-tolyl)propanoic acid
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Property Value Reference

IUPAC Name
2-hydroxy-2-(4-

methylphenyl)propanoic acid
[1]

Synonyms
Tolyl-alpha-hydroxylpropionic

acid (alpha-)
[1]

CAS Number 56031-84-6, 70589-40-1 [2]

Molecular Formula C₁₀H₁₂O₃ [1]

Molecular Weight 180.20 g/mol [1]

Predicted Solubility (ALOGPS) 8.01 g/L [1]

Predicted LogP (ALOGPS) 1.26 [1]

Predicted pKa (strongest

acidic)
3.95 [1]

Spectroscopic Data (Predicted)
While experimental spectra for 2-Hydroxy-2-(p-tolyl)propanoic acid are not readily available

in the literature, its spectral characteristics can be predicted based on its structure and data

from analogous compounds.

Table 2: Predicted Spectroscopic Data for 2-Hydroxy-2-(p-tolyl)propanoic acid
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¹H NMR Signal
Predicted Chemical

Shift (ppm)
Multiplicity

-COOH ~12.0 broad singlet

Aromatic-H ~7.2 doublet

-OH Variable broad singlet

Tolyl-CH₃ ~2.3 singlet

Propanoic acid-CH₃ ~1.6 singlet

¹³C NMR Carbon
Predicted Chemical

Shift (ppm)

C=O 175 - 180

Aromatic C-C/C-H 125 - 145

C-OH 70 - 80

Tolyl-CH₃ ~21

Propanoic acid-CH₃ ~25

IR Spectroscopy Functional Group
Predicted

Wavenumber (cm⁻¹)

O-H stretch

(carboxylic acid)
2500 - 3300 (broad)

O-H stretch (alcohol) 3200 - 3550 (broad)

C=O stretch 1700 - 1725

Mass Spectrometry Fragment Predicted m/z

Molecular Ion [M]⁺ 180

[M - COOH]⁺ 135

Experimental Protocols: Synthesis
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A detailed, validated experimental protocol for the synthesis of 2-Hydroxy-2-(p-
tolyl)propanoic acid is not explicitly described in the reviewed literature. However, a general

and reliable method for the synthesis of 2-aryl-2-hydroxypropanoic acids is through the

Grignard reaction of an appropriate arylmagnesium halide with a pyruvate ester, followed by

hydrolysis.

Generalized Synthesis Protocol:

Grignard Reagent Formation: 4-bromotoluene is reacted with magnesium turnings in an

anhydrous ether solvent (e.g., diethyl ether or THF) under an inert atmosphere to form p-

tolylmagnesium bromide.

Nucleophilic Addition: The prepared Grignard reagent is then reacted with an ester of pyruvic

acid, such as ethyl pyruvate, at low temperature (e.g., 0 °C).

Hydrolysis: The resulting magnesium alkoxide is hydrolyzed with a dilute acid (e.g., HCl) to

yield the ethyl ester of 2-Hydroxy-2-(p-tolyl)propanoic acid.

Saponification: The ester is subsequently saponified using a base (e.g., NaOH), followed by

acidification to yield the final product, 2-Hydroxy-2-(p-tolyl)propanoic acid.

Purification: The crude product can be purified by recrystallization or column

chromatography.

Biological Activity and Signaling Pathways
Specific studies on the biological activity of 2-Hydroxy-2-(p-tolyl)propanoic acid are currently

lacking in the scientific literature. However, its structural similarity to known classes of bioactive

molecules allows for informed speculation on its potential roles.

Potential Anti-Inflammatory Activity: As a derivative of arylpropanoic acid, the class that

includes prominent NSAIDs like ibuprofen and naproxen, it is plausible that 2-Hydroxy-2-(p-
tolyl)propanoic acid could exhibit anti-inflammatory properties through the inhibition of

cyclooxygenase (COX) enzymes.

Dermatological Applications: α-hydroxy acids are widely used in dermatology for their

keratolytic and exfoliative properties. This compound could potentially be explored for similar
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applications.

Chiral Intermediate: The presence of a chiral center makes it a valuable precursor for the

asymmetric synthesis of more complex pharmaceutical agents, where stereochemistry is

crucial for therapeutic efficacy and safety.

No specific signaling pathways involving 2-Hydroxy-2-(p-tolyl)propanoic acid have been

identified.
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Caption: A generalized synthetic workflow for 2-Hydroxy-2-(p-tolyl)propanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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